molecular formula C12H18O B8316426 4,8a-Dimethyl-3,4,4a,5,8,8a-hexahydro-1(2H)-naphthalenone

4,8a-Dimethyl-3,4,4a,5,8,8a-hexahydro-1(2H)-naphthalenone

Cat. No.: B8316426
M. Wt: 178.27 g/mol
InChI Key: ZMYCXAQPBIWEBL-UHFFFAOYSA-N
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Description

4,8a-Dimethyl-3,4,4a,5,8,8a-hexahydro-1(2H)-naphthalenone is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H18O

Molecular Weight

178.27 g/mol

IUPAC Name

4,8a-dimethyl-2,3,4,4a,5,8-hexahydronaphthalen-1-one

InChI

InChI=1S/C12H18O/c1-9-6-7-11(13)12(2)8-4-3-5-10(9)12/h3-4,9-10H,5-8H2,1-2H3

InChI Key

ZMYCXAQPBIWEBL-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(=O)C2(C1CC=CC2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,4-Dimethyl-2-cyclohexen-1-one (10.0 g, 0.081 mol), Butadiene (8.75 g, 0.162 mol), Ethyl aluminium dichloride (1 molar solution in hexane, 40 ml, 0.040 mol), Dichloromethane (100 ml)
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
8.75 g
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Four

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